Cas no 7033-45-6 (2-(2-hydroxyethyl)(pyrimidin-2-yl)aminoethan-1-ol)

• Product Name: 2-(2-hydroxyethyl)(pyrimidin-2-yl)aminoethan-1-ol
• CAS No: 7033-45-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD14602969
• CID: 3430502
• PubChem ID: 61234744
• Update Time: 2025-08-05

2-(2-hydroxyethyl)(pyrimidin-2-yl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• ETHANOL, 2,2'-(2-PYRIMIDINYLIMINO)BIS-
• Ethanol, 2,2'-(2-pyrimidinylimino)bis- (9CI)
• 2-(2-hydroxyethyl)(pyrimidin-2-yl)aminoethan-1-ol
• Z797586644
• EN300-306205
• 2-[2-hydroxyethyl(pyrimidin-2-yl)amino]ethanol
• 7033-45-6
• AKOS010484508
• 2-[(2-hydroxyethyl)(pyrimidin-2-yl)amino]ethan-1-ol

• MDL： MFCD14602969
• Inchi： 1S/C8H13N3O2/c12-6-4-11(5-7-13)8-9-2-1-3-10-8/h1-3,12-13H,4-7H2
• InChI Key： MHIISBODRUZGPA-UHFFFAOYSA-N
• SMILES： N(CCO)(CCO)C1=NC=CC=N1

Computed Properties

• Exact Mass: 183.100776666Da
• Monoisotopic Mass: 183.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.5Ų

Additional information on 2-(2-hydroxyethyl)(pyrimidin-2-yl)aminoethan-1-ol

2-(2-Hydroxyethyl)(Pyrimidin-2-Yl)Aminoethan-1-Ol: A Comprehensive Overview

The compound 2-(2-hydroxyethyl)(pyrimidin-2-yl)aminoethan-1-ol, identified by the CAS number CAS No. 7033-45-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug design, catalytic processes, and material science, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(2-hydroxyethyl)(pyrimidin-2-yl)aminoethan-1-ol consists of a pyrimidine ring, which is a heterocyclic aromatic compound with nitrogen atoms at specific positions. This structure contributes to its stability and reactivity, making it a versatile building block in organic synthesis. The presence of hydroxyl groups further enhances its functionality, enabling participation in hydrogen bonding and other intermolecular interactions. These properties have been extensively explored in recent research to develop novel therapeutic agents and advanced materials.

In the realm of pharmacology, 2-(2-hydroxyethyl)(pyrimidin-2-yl)aminoethan-1-ol has shown promise as a lead compound for drug development. Its ability to interact with biological targets such as enzymes and receptors has been documented in several studies. For instance, researchers have investigated its potential as an inhibitor of kinases, which are key enzymes involved in cellular signaling pathways. The compound's unique binding affinity and selectivity make it a valuable candidate for the design of anti-cancer drugs and other therapeutic agents.

Beyond pharmacology, the compound has found applications in catalytic chemistry. Its ability to act as a ligand in metal-catalyzed reactions has been leveraged to enhance reaction efficiency and selectivity. Recent advancements have demonstrated its role in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity. This property is particularly valuable in the synthesis of complex molecules, including natural products and pharmaceutical intermediates.

The synthesis of 2-(2-hydroxyethyl)(pyrimidin-2-yl)aminoethan-1-ol involves multi-step organic reactions, often employing strategies such as nucleophilic substitution, condensation, and oxidation. Researchers have optimized these processes to achieve higher yields and purities, ensuring scalability for industrial applications. The development of green chemistry methods for its synthesis has also been a focus area, aligning with global efforts to reduce environmental impact.

In conclusion, 2-(2-hydroxyethyl)(pyrimidin-2-yli)aminoethan-i ol, CAS No. 7033456 stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its structural features, reactivity, and potential for further functionalization make it a valuable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing science and technology.